Cas no 2090340-12-6 (1-(2,5-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

1-(2,5-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a fluorinated cyclopropane carboxylic acid derivative characterized by its unique structural features, including a difluorophenyl group and a gem-dimethyl-substituted cyclopropane ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for active ingredients. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the rigid cyclopropane scaffold contributes to conformational restraint, improving target binding affinity. Its carboxylic acid functionality allows for further derivatization, making it a versatile intermediate in synthetic chemistry. The compound’s well-defined stereochemistry and high purity make it suitable for precision applications in drug discovery and development.

1-(2,5-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid structure

2090340-12-6 structure

Product Name:1-(2,5-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

CAS No:2090340-12-6

MF:C₁₂H₁₂F₂O₂

MW:226.219290733337

CID:5773892

PubChem ID:131498469

Update Time:2025-06-08

1-(2,5-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- EN300-1754365
- 2090340-12-6
- 1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
- 1-(2,5-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
- Inchi： 1S/C12H12F2O2/c1-11(2)6-12(11,10(15)16)8-5-7(13)3-4-9(8)14/h3-5H,6H2,1-2H3,(H,15,16)
- InChI Key： ZULXOSFODOJVOB-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C1(C(=O)O)CC1(C)C)F

Computed Properties

Exact Mass: 226.08053595g/mol
Monoisotopic Mass: 226.08053595g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 37.3Å²

1-(2,5-Difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1754365-0.05g	1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid	2090340-12-6	0.05g	$983.0	2023-09-20
Enamine	EN300-1754365-0.1g	1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid	2090340-12-6	0.1g	$1031.0	2023-09-20
Enamine	EN300-1754365-0.25g	1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid	2090340-12-6	0.25g	$1078.0	2023-09-20
Enamine	EN300-1754365-0.5g	1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid	2090340-12-6	0.5g	$1124.0	2023-09-20
Enamine	EN300-1754365-1.0g	1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid	2090340-12-6	1g	$1172.0	2023-06-03
Enamine	EN300-1754365-2.5g	1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid	2090340-12-6	2.5g	$2295.0	2023-09-20
Enamine	EN300-1754365-5.0g	1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid	2090340-12-6	5g	$3396.0	2023-06-03
Enamine	EN300-1754365-10.0g	1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid	2090340-12-6	10g	$5037.0	2023-06-03
Enamine	EN300-1754365-1g	1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid	2090340-12-6	1g	$1172.0	2023-09-20
Enamine	EN300-1754365-5g	1-(2,5-difluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid	2090340-12-6	5g	$3396.0	2023-09-20